1-(1,2,5-thiadiazol-3-yl)-4-{[4-(trifluoromethoxy)phenyl]methyl}piperazine

• IUPAC Name: 3-[4-[[4-(trifluoromethoxy)phenyl]methyl]piperazin-1-yl]-1,2,5-thiadiazole
• InChI: InChI=1S/C14H15F3N4OS/c15-14(16,17)22-12-3-1-11(2-4-12)10-20-5-7-21(8-6-20)13-9-18-23-19-13/h1-4,9H,5-8,10H2
• InChI Key: OQJZDCPGERAWST-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC=C(C=C2)OC(F)(F)F)C3=NSN=C3
• Molecular Formula: C14H15F3N4OS
• Molecular Weight: 344.36 g/mol

Description

1-(1,2,5-Thiadiazol-3-yl)-4-{[4-(trifluoromethoxy)phenyl]methyl}piperazine (TFPP) is an important synthetic molecule that has been used in a variety of scientific research applications. It is a heterocyclic compound with a five-membered ring containing a sulfur atom and two nitrogen atoms, and a piperazine ring containing an oxygen atom and a nitrogen atom. TFPP is a versatile molecule that has been used for a variety of purposes, including as a ligand in coordination chemistry, as a catalyst in organic synthesis, as a reagent in the preparation of various pharmaceuticals, and as a substrate for enzymatic reactions.

Scientific Research Applications

1-(1,2,5-thiadiazol-3-yl)-4-{[4-(trifluoromethoxy)phenyl]methyl}piperazine has been used in a variety of scientific research applications, including as a ligand in coordination chemistry, as a catalyst in organic synthesis, and as a reagent in the preparation of various pharmaceuticals. In coordination chemistry, 1-(1,2,5-thiadiazol-3-yl)-4-{[4-(trifluoromethoxy)phenyl]methyl}piperazine is often used as a ligand in the synthesis of coordination complexes. It is also used as a catalyst in organic synthesis, for example in the synthesis of cyclic sulfamidates and piperazines. In addition, 1-(1,2,5-thiadiazol-3-yl)-4-{[4-(trifluoromethoxy)phenyl]methyl}piperazine is used as a reagent in the preparation of various pharmaceuticals, such as antihistamines, antimalarials, and other drugs.

Mechanism of Action

1-(1,2,5-thiadiazol-3-yl)-4-{[4-(trifluoromethoxy)phenyl]methyl}piperazine works by binding to certain enzymes, forming a complex that is capable of catalyzing certain reactions. The binding of 1-(1,2,5-thiadiazol-3-yl)-4-{[4-(trifluoromethoxy)phenyl]methyl}piperazine to the enzyme induces a conformational change in the enzyme, which in turn enables the enzyme to catalyze the desired reaction. The exact mechanism of action of 1-(1,2,5-thiadiazol-3-yl)-4-{[4-(trifluoromethoxy)phenyl]methyl}piperazine is not fully understood, but it is believed to involve the formation of a coordination complex between the sulfur atom in the thiadiazole ring and the nitrogen atom in the piperazine ring.
Biochemical and Physiological Effects
1-(1,2,5-thiadiazol-3-yl)-4-{[4-(trifluoromethoxy)phenyl]methyl}piperazine has been found to have a number of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes, including acetylcholinesterase and monoamine oxidase. In addition, it has been found to have antiviral, anti-inflammatory, and analgesic properties. 1-(1,2,5-thiadiazol-3-yl)-4-{[4-(trifluoromethoxy)phenyl]methyl}piperazine has also been shown to have antioxidant and anti-cancer effects.

Advantages and Limitations for Lab Experiments

1-(1,2,5-thiadiazol-3-yl)-4-{[4-(trifluoromethoxy)phenyl]methyl}piperazine has a number of advantages and limitations when used in laboratory experiments. One of the main advantages of 1-(1,2,5-thiadiazol-3-yl)-4-{[4-(trifluoromethoxy)phenyl]methyl}piperazine is that it is relatively easy to synthesize and is not toxic. This makes it a suitable reagent for use in a variety of laboratory experiments. However, 1-(1,2,5-thiadiazol-3-yl)-4-{[4-(trifluoromethoxy)phenyl]methyl}piperazine is also relatively unstable, and its stability can be affected by temperature, light, and other factors. In addition, 1-(1,2,5-thiadiazol-3-yl)-4-{[4-(trifluoromethoxy)phenyl]methyl}piperazine is not soluble in water, so it must be dissolved in an organic solvent before use.

Future Directions

There are a number of potential future directions for 1-(1,2,5-thiadiazol-3-yl)-4-{[4-(trifluoromethoxy)phenyl]methyl}piperazine research. One potential direction is to further investigate the biochemical and physiological effects of 1-(1,2,5-thiadiazol-3-yl)-4-{[4-(trifluoromethoxy)phenyl]methyl}piperazine, as well as its potential therapeutic applications. Another potential direction is to explore the use of 1-(1,2,5-thiadiazol-3-yl)-4-{[4-(trifluoromethoxy)phenyl]methyl}piperazine as a catalyst in organic synthesis, as well as its potential use in the synthesis of other compounds. Additionally, further research could be done to explore the mechanism of action of 1-(1,2,5-thiadiazol-3-yl)-4-{[4-(trifluoromethoxy)phenyl]methyl}piperazine, as well as its potential use in drug design and development. Finally, further research could be done to explore the use of 1-(1,2,5-thiadiazol-3-yl)-4-{[4-(trifluoromethoxy)phenyl]methyl}piperazine in the preparation of various pharmaceuticals and other compounds.

Synthesis Methods

1-(1,2,5-thiadiazol-3-yl)-4-{[4-(trifluoromethoxy)phenyl]methyl}piperazine can be synthesized via a number of methods. A common method is the reaction of 1,2,5-thiadiazole with 4-trifluoromethoxybenzyl chloride in the presence of triethylamine. This reaction yields an intermediate which can then be reacted with piperazine to form 1-(1,2,5-thiadiazol-3-yl)-4-{[4-(trifluoromethoxy)phenyl]methyl}piperazine. Alternatively, 1-(1,2,5-thiadiazol-3-yl)-4-{[4-(trifluoromethoxy)phenyl]methyl}piperazine can be synthesized by the reaction of 1,2,5-thiadiazole with 4-trifluoromethoxybenzaldehyde and piperazine in the presence of a base, such as sodium hydroxide.